Cas no 1346702-52-0 (Methyl 6-bromo-1-(propan-2-yl)-1H-indazole-4-carboxylate)

• Product Name: Methyl 6-bromo-1-(propan-2-yl)-1H-indazole-4-carboxylate
• CAS No: 1346702-52-0
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• MDL: MFCD26407262
• CID: 3165865
• PubChem ID: 67464993
• Update Time: 2025-04-21

Methyl 6-bromo-1-(propan-2-yl)-1H-indazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-bromo-1-(propan-2-yl)-1H-indazole-4-carboxylate
• METHYL 6-BROMO-1-ISOPROPYL-1H-INDAZOLE-4-CARBOXYLATE
• methyl 6-bromo-1-propan-2-ylindazole-4-carboxylate
• PNWPGLSNRZLQEG-UHFFFAOYSA-N
• SB13132
• AK184871
• OR310529
• Methyl 6-broMo-l-(l- Methylethyl)-lH-indazole-4-carboxylate
• methyl 6-bromo-1-(1-methylethyl)-1H-indazole-4-carboxylate
• 1H-Indazole-4-carboxylic acid, 6-bromo-1-(1-methylethyl)-,
• METHYL 6-BROMO-1-ISOPROPYLINDAZOLE-4-CARBOXYLATE
• methyl6-bromo-1-(propan-2-yl)-1H-indazole-4-carboxylate
• DB-431571
• WDC70252
• SCHEMBL2588056
• 1346702-52-0
• CS-B1051
• AKOS022170593
• SS-4740
• MFCD26407262
• Methyl 6-bromo-1-(propan-2-yl)-1H-indazole-4-carboxylate

• MDL： MFCD26407262
• Inchi： 1S/C12H13BrN2O2/c1-7(2)15-11-5-8(13)4-9(12(16)17-3)10(11)6-14-15/h4-7H,1-3H3
• InChI Key： PNWPGLSNRZLQEG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C2C=NN(C=2C=1)C(C)C

Computed Properties

• Exact Mass: 296.01604g/mol
• Monoisotopic Mass: 296.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 2.8